Cas no 61656-54-0 (2-Furanacetic acid, 5-hexadecyl-, methyl ester)

2-Furanacetic acid, 5-hexadecyl-, methyl ester structure
61656-54-0 structure
Product Name:2-Furanacetic acid, 5-hexadecyl-, methyl ester
CAS No:61656-54-0
MF:C23H40O3
MW:364.56190776825
CID:471155
PubChem ID:10384193
Update Time:2025-04-19

2-Furanacetic acid, 5-hexadecyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Furanacetic acid, 5-hexadecyl-, methyl ester
    • methyl 2-(5-hexadecylfuran-2-yl)acetate
    • Plakorsin A
    • 61656-54-0
    • DTXSID10439089
    • CHEMBL478745
    • Inchi: 1S/C23H40O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-18-19-22(26-21)20-23(24)25-2/h18-19H,3-17,20H2,1-2H3
    • InChI Key: RSEGFEUGOMWIRF-UHFFFAOYSA-N
    • SMILES: O1C(CC(=O)OC)=CC=C1CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 364.2979
  • Monoisotopic Mass: 364.29774513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 18
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • PSA: 39.44
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